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Compound of Interest

Ethyl 4-methyl-2-(2-thienyl)-
Compound Name:

thiazole-5 carboxylate

Cat. No.: B124225

A comprehensive analysis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate, this in-depth
technical guide is tailored for researchers, scientists, and professionals in drug development.
The document elucidates the chemical properties, structure, and synthetic methodologies of

this compound, serving as a crucial resource for its application in pharmaceutical and materials
science research.

Chemical Structure and Properties

Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is a heterocyclic compound featuring a
thiazole ring substituted with a thiophene group at the 2-position, a methyl group at the 4-
position, and an ethyl carboxylate group at the 5-position. Its chemical formula is C11H11NO2Sa.

Structure:
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Chemical Structure of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate
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Caption: Chemical structure of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.benchchem.com/product/b124225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Quantitative Chemical Data:

Property Value Source
Molecular Formula C11H11NO2S2

Molecular Weight 253.34 g/mol

CAS Number 56421-62-6

Appearance Solid

Melting Point 66-68 °C

Boiling Point 380.91£50.0 °C (Predicted)

Density 1.282+0.06 g/cm3 (Predicted)

SMILES CCOC(=0)clsc(nclC)-

c2cces2

1S/C11H11NO2S2/c1-3-14-
InChl 11(13)9-7(2)12-10(16-9)8-5-4-
6-15-8/h4-6H,3H2,1-2H3

Experimental Protocols

The synthesis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is generally achieved
through a two-step process. The following is a representative experimental protocol based on
established synthetic routes.[1]

Step 1: Synthesis of Thiophene-2-thiocarboxamide

This step involves the conversion of thiophene-2-carboxamide to its corresponding thioamide
using a thionating agent like Lawesson's reagent.

o Materials: Thiophene-2-carboxamide, Lawesson's reagent, anhydrous Tetrahydrofuran
(THF), Ethyl acetate, 1N Sodium Bicarbonate (NaHCOs) solution, brine, anhydrous Sodium
Sulfate (NazS0a).

e Procedure:
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o Dissolve thiophene-2-carboxamide (1 equivalent) in anhydrous THF in a round-bottom
flask equipped with a reflux condenser.

o Add Lawesson's reagent (0.6 equivalents) to the solution.

o Heat the mixture to reflux and maintain for approximately 4 hours. The reaction progress
can be monitored by Thin Layer Chromatography (TLC).

o After completion, cool the reaction mixture and concentrate it under reduced pressure to
remove the THF.

o Dilute the residue with ethyl acetate and wash successively with 1N NaHCOs solution and
brine.

o Dry the organic layer over anhydrous Na=SOa, filter, and evaporate the solvent under
reduced pressure.

o The crude thiophene-2-thiocarboxamide can be purified by silica gel column
chromatography.

Step 2: Synthesis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate

This step involves the Hantzsch thiazole synthesis, where the prepared thiophene-2-
thiocarboxamide is reacted with an a-haloketone.

o Materials: Thiophene-2-thiocarboxamide, Ethyl 2-chloroacetoacetate, Ethanol.

e Procedure:

[e]

In a round-bottom flask, dissolve the purified thiophene-2-thiocarboxamide (1 equivalent)
in ethanol.

[e]

Add ethyl 2-chloroacetoacetate (1.2 equivalents) to the solution.

o

Heat the reaction mixture to reflux for approximately 6 hours. Monitor the reaction by TLC.

[¢]

Upon completion, allow the mixture to cool to room temperature and then place it at 0 °C
for several hours to facilitate precipitation of the product.
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o Filter the precipitate, wash it with cold ethanol, and dry it under vacuum to yield the final
product, Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate.

General Experimental Workflow

Step 1: Thioamide Formation

:

Thiophene-2-thiocarboxamide

Step 2: Thiazol%Ring Formation

4+— <E1— =

:

Ethyl 4-methyl-2-(2-thienyl)
-thiazole-5-carboxylate
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Caption: Generalized workflow for the synthesis of the target compound.

Spectral Data

Experimentally determined spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for Ethyl
4-methyl-2-(2-thienyl)-thiazole-5-carboxylate are not readily available in the public domain
based on the conducted searches. Researchers are advised to perform their own spectral
analysis for structural confirmation and characterization.

Biological Activity

Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is primarily utilized as a key intermediate in
the synthesis of more complex molecules for pharmaceutical applications. The thiazole and
thiophene moieties are present in numerous biologically active compounds, suggesting the
potential for derivatives of this compound to exhibit a range of pharmacological activities.
Further research is required to fully elucidate the specific biological effects and mechanisms of
action of this compound and its derivatives. No specific signaling pathways have been
identified for this molecule in the available literature.

Disclaimer: The experimental protocol provided is a generalized representation and may
require optimization for specific laboratory conditions. The absence of publicly available,
experimentally verified spectral data necessitates independent characterization of the
synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate
chemical properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124225#ethyl-4-methyl-2-2-thienyl-thiazole-5-
carboxylate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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